Cas no 108354-78-5 (Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 108354-78-5
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• MDL: MFCD00130099
• CID: 201960
• PubChem ID: 2756552
• Update Time: 2025-04-19

Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• 2-AMINO-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBOXYLIC ACID METHYL ESTER
• Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, methyl ester
• methyl 2-amino-4,5,6,7-tetrahydrobenzo<b>thiophene-3-carboxylate
• Ethyl 2-aMino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylate
• AKOS B000467
• ASISCHEM Z95321
• CHEMBRDG-BB 3000467
• ART-CHEM-BB B000467
• methyl 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylate
• METHYL 2-AMINO-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
• 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylic acid methyl ester
• 011
• AKOS BBB
• 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid methyl ester
• BAS 00381424
• CBMicro_029799
• Oprea1_612476
• Oprea1_515014
• 2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-
• ARONIS017606
• DKYYKIHEIOOWRB-UHFFFAOYSA-N
• HMS1648K22
• BIM-0029921.P001
• methyl 2-amino-4, 5, 6, 7-tetrahydro-1-benzothiophene-3-carboxylate
• FT-0678120
• Z56904670
• SB66902
• EU-0099890
• SY079763
• SR-01000397768-1
• 2-amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid methyl ester, AldrichCPR
• 108354-78-5
• MFCD00130099
• SR-01000397768
• SCHEMBL2179728
• A801863
• EN300-05522
• s10367
• AKOS000111620
• CS-0042661
• BB 0242384
• CHEMBL1632051
• 2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen e-3-carboxylic acid methyl ester
• AK-968/37166331
• methyl-2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• FS-1352
• F1443-4670
• DTXSID10373419
• AKOS BBB/011
• AKOS BBS-00000703
• Methyl 2-aMino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, 98%
• ALBB-001595
• STK039450
• DB-020405
• BBL005237
• DB-028942
• Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• MDL： MFCD00130099
• Inchi： 1S/C10H13NO2S/c1-13-10(12)8-6-4-2-3-5-7(6)14-9(8)11/h2-5,11H2,1H3
• InChI Key： DKYYKIHEIOOWRB-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CCCC2)N

Computed Properties

• Exact Mass: 211.06700
• Monoisotopic Mass: 211.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6
• XLogP3: 2.9

Experimental Properties

• Color/Form: Yellowish solid
• Density: 1.273
• Melting Point: 128-131°C
• Boiling Point: 399 °C at 760 mmHg
• Flash Point: 195.1 °C
• Refractive Index: 1.608
• PSA: 80.56000
• LogP: 2.57690

Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3335
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes